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Compound of Interest

Compound Name: 2-Phenylpiperidine

Cat. No.: B1215205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Phenylpiperidine, detailed experimental protocols for its synthesis, and an

examination of its relevant signaling pathways.

Core Molecular Data
2-Phenylpiperidine is an organic compound featuring a piperidine ring substituted with a

phenyl group.[1] This structure is a key building block in the synthesis of more complex

molecules, particularly in the development of pharmaceuticals such as analgesics and

antidepressants.[1]

Table 1: Physicochemical Properties of 2-Phenylpiperidine
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Property Value References

Molecular Formula C₁₁H₁₅N [1][2][3][4][5][6]

Molecular Weight 161.25 g/mol [1][2][6]

Appearance Colorless to almost clear liquid [1][2]

Density 0.99 g/cm³ [1][2]

Boiling Point 112 °C at 9 mmHg [1][2]

Refractive Index n20D 1.54 [1][2]

CAS Number 3466-80-6 [1][2]

Experimental Protocols
A prevalent and efficient method for the synthesis of 2-Phenylpiperidine is the catalytic

hydrogenation of 2-phenylpyridine. The following protocol is a representative example of this

procedure.

2.1. Synthesis of 2-Phenylpiperidine via Catalytic Hydrogenation of 2-Phenylpyridine

This protocol details the synthesis of 2-phenylpiperidine through the catalytic hydrogenation

of 2-phenylpyridine using a Platinum(IV) oxide (PtO₂) catalyst, also known as Adams' catalyst.

Materials:

2-Phenylpyridine

Glacial Acetic Acid

Platinum(IV) oxide (PtO₂)

Hydrogen (H₂) gas

Sodium bicarbonate (NaHCO₃)

Ethyl acetate
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Sodium sulfate (Na₂SO₄)

Celite

High-pressure reactor

Procedure:

In a high-pressure reactor, a solution of 2-phenylpyridine (1.0 g) is prepared in glacial acetic

acid (5 mL).[2]

A catalytic amount of PtO₂ (5 mol%) is added to the stirred solution.[2]

The reactor is then pressurized with hydrogen gas to between 50 and 70 bar.[2]

The reaction mixture is stirred at room temperature for 6-10 hours.[2]

Upon completion, the reaction is quenched with sodium bicarbonate (NaHCO₃).[2]

The product is extracted with ethyl acetate (3 x 20 mL).[2]

The combined organic layers are filtered through Celite and dried over anhydrous sodium

sulfate (Na₂SO₄).[2]

The solvent is evaporated under reduced pressure to yield the crude product.[2]

Further purification of the residue is performed by column chromatography on silica gel (60-

120 mesh) using a 5% ethyl acetate in petroleum ether eluent to furnish the pure 2-
phenylpiperidine.[2]

Workflow Diagram:
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Reaction Setup

Hydrogenation

Workup and Purification

Dissolve 2-Phenylpyridine in Glacial Acetic Acid

Add PtO2 Catalyst

Pressurize with H2 Gas (50-70 bar)

Stir at Room Temperature (6-10 hours)

Quench with NaHCO3

Extract with Ethyl Acetate

Dry with Na2SO4 and Filter

Evaporate Solvent

Column Chromatography

Pure 2-Phenylpiperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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